Cas no 123333-93-7 ((2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate)

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is a hydrazine derivative commonly employed in organic synthesis and analytical chemistry. Its crystalline dihydrate form enhances stability and handling, making it suitable for precise laboratory applications. The compound serves as a key intermediate in the synthesis of heterocyclic compounds, dyes, and pharmaceuticals, particularly in the preparation of indoles and other nitrogen-containing structures. The hydrochloride salt improves solubility in polar solvents, facilitating reactions under controlled conditions. With consistent purity and well-defined stoichiometry due to its dihydrate form, this reagent ensures reliable performance in synthetic workflows. Proper storage under anhydrous conditions is recommended to maintain its integrity.
(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate structure
123333-93-7 structure
Product Name:(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate
CAS No:123333-93-7
MF:C8H17ClN2O2
MW:208.685781240463
CID:104197
PubChem ID:72942915
Update Time:2025-10-21

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

    • (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate
    • (2,4-dimethylphenyl)hydrazine,dihydrate,hydrochloride
    • 2,4-Dimethylphenylhydrazine HCl salt
    • Hydrazine,(2,4-dimethylphenyl)-, hydrochloride, hydrate (1:1:?)
    • (2,4-dimethylphenyl)hydrazine;dihydrate;hydrochloride
    • 123333-93-7
    • (2,4-Dimethylphenyl)hydrazinehydrochloridedihydrate
    • SB77996
    • CS-W001350
    • Inchi: 1S/C8H12N2.ClH.2H2O/c1-6-3-4-8(10-9)7(2)5-6;;;/h3-5,10H,9H2,1-2H3;1H;2*1H2
    • InChI Key: PJZKEBPMNNQAJW-UHFFFAOYSA-N
    • SMILES: Cl.O.O.N(C1C=CC(C)=CC=1C)N

Computed Properties

  • Exact Mass: 172.077
  • Monoisotopic Mass: 172.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Melting Point: 184℃ (dec.)
  • PSA: 38.05000
  • LogP: 3.16430

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Additional information on (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate

Comprehensive Guide to (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7): Properties, Applications, and Market Insights

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, often referred to as 2,4-DMPH hydrochloride dihydrate, plays a critical role in synthetic chemistry due to its unique structural properties. Researchers and industry professionals frequently search for "2,4-Dimethylphenyl hydrazine HCl uses" or "CAS 123333-93-7 applications," highlighting its relevance in modern scientific applications.

The molecular formula of (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is C8H12N2·HCl·2H2O, with a molecular weight of approximately 208.69 g/mol. Its crystalline structure and solubility in polar solvents like water and ethanol make it a versatile reagent. Common queries such as "how to synthesize 2,4-DMPH hydrochloride" or "solubility of CAS 123333-93-7" reflect the compound's technical significance in laboratory settings.

One of the primary applications of (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is in the synthesis of heterocyclic compounds, which are foundational in drug development. Recent trends show increased interest in "hydrazine derivatives in medicine" and "CAS 123333-93-7 in pharmaceutical intermediates," aligning with the growing demand for novel therapeutic agents. The compound's role as a building block for bioactive molecules underscores its importance in medicinal chemistry.

In addition to pharmaceuticals, 2,4-DMPH hydrochloride dihydrate is employed in analytical chemistry for derivatization processes. Researchers often search for "derivatization reagents for HPLC" or "hydrazine-based analytical techniques," indicating its utility in enhancing detection sensitivity. The compound's ability to form stable derivatives with carbonyl compounds makes it invaluable in chromatography and spectroscopy.

The market for (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is influenced by advancements in drug discovery and material science. Queries like "suppliers of CAS 123333-93-7" or "price trends for hydrazine derivatives" reflect its commercial demand. As industries prioritize sustainable and efficient synthesis methods, the compound's eco-friendly applications are gaining traction, as seen in searches for "green chemistry and hydrazine reagents."

Safety and handling of 2,4-DMPH hydrochloride dihydrate are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments—are essential. Searches for "storage guidelines for CAS 123333-93-7" or "handling hydrazine derivatives safely" emphasize the need for best practices in laboratory management.

In conclusion, (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7) is a multifaceted compound with broad applications in pharmaceuticals, analytical chemistry, and material science. Its growing relevance in research and industry is evident from trending searches like "innovative uses of 2,4-DMPH hydrochloride" and "future of hydrazine-based compounds." As scientific exploration continues to evolve, this compound will likely remain a cornerstone in synthetic and analytical methodologies.

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